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Compound of Interest

Compound Name: 9-Decenal

Cat. No.: B1583488

Abstract: This document provides a comprehensive technical overview of 9-Decenal
(C10H180), an unsaturated aliphatic aldehyde. It details the compound's chemical structure,
physicochemical properties, and characteristic spectroscopic features. Furthermore, this guide
outlines detailed experimental protocols for its synthesis via the oxidation of 9-decen-1-ol.
Applications, including its role as a fragrance and flavor agent and as a synthetic intermediate,
are discussed. All quantitative data is presented in tabular format for clarity, and key processes
are visualized using logical and workflow diagrams.

Chemical Structure and Identifiers

9-Decenal is a ten-carbon aliphatic chain featuring a terminal aldehyde group at position 1 and
a terminal alkene group at position 9. Its unsaturated nature and aldehyde functionality are key
to its chemical reactivity and sensory properties.

Below is a diagram illustrating the key structural features and identifiers for 9-Decenal.
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Fig 1. Logical relationship of 9-Decenal's identifiers and functional groups.

Table 1: Chemical Identifiers and Synonyms
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Identifier Type Value

IUPAC Name dec-9-enal[1][2]

CAS Number 39770-05-3[1]

Molecular Formula C10H1s0O[1][3][4]

Molecular Weight 154.25 g/mol [1][3]

Synonyms 9-decen-1-al, Costenal, FEMA 3912[1][3]
InChlKey AKMSQWLDTSOVME-UHFFFAOYSA-N[1]
SMILES C=CCcCcccceee=0[2]

FEMA Number 3912[1][3]

EC Number 254-624-5[1][4]

Physicochemical Properties

9-Decenal is a colorless to pale yellow liquid at room temperature.[3] It is characterized by a
powerful and fresh aldehydic aroma with notes of orange peel, citrus, and wax.[5] Its physical
and chemical properties are summarized below.

Table 2: Physicochemical Data for 9-Decenal
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Property Value Reference(s)
Appearance Colorless to pale yellow liquid [3]

Odor Aldehydic, citrus, green, waxy [31[5]
Boiling Point 211 - 227.64 °C at 760 mmHg [3114]1[5][6]
Melting Point -16 °C (estimate) [6]
Density 0.829 - 0.866 g/cm3 [31[4]
Refractive Index 1.437 - 1.443 at 20 °C [3]

Flash Point 83.5-97.78 °C [41[7]
Solubility Insoluble in water [3]

Vapor Pressure 0.115 mmHg at 25 °C [4]

Purity > 98.0% [3]

Spectroscopic Analysis (Predicted)

While specific spectral data requires direct experimental acquisition, the structure of 9-Decenal
allows for the prediction of its key spectroscopic features based on the known behavior of its
functional groups: a terminal aldehyde and a terminal alkene.

Table 3: Predicted Spectroscopic Features of 9-Decenal
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Predicted Chemical

Spectroscopy Feature . Notes
Shift /| Wavenumber
Strong, sharp
absorption,
C=0 Stretch o
IR ~1730 cm™ characteristic of a
(Aldehyde) . .
saturated aliphatic
aldehyde.[8][9][10]
Two distinct, moderate
C-H Stretch ~2720 cm~t and peaks. The 2720 cm~1
(Aldehyde) ~2820 cm™? peak is highly

diagnostic.[8][10][11]

C=C Stretch (Alkene)

~1640-1650 cm—1

Moderate to weak
absorption.[11][12]

=C-H Stretch (Alkene)

~3080 cm™?

Moderate absorption,
appears just above
the main C-H alkane

region.[11]

1H NMR

Aldehyde Proton (-
CHO)

Highly deshielded

proton, appears as a
5 9.6 -9.8 ppm (1) triplet due to coupling
with the adjacent CH2

group.[13][14]

Vinyl Protons (=CHz)

04.9-5.1 ppm (m)

Terminal methylene

protons.[11]

Vinyl Proton (=CH-)

0 5.7 - 5.9 ppm (m)

The single proton on
the internal carbon of
the double bond.[11]

o-Methylene Protons
(-CH2CHO)

0 2.4 - 2.5 ppm (dt)

Protons adjacent to
the carbonyl group,
deshielded.[9][13]

13C NMR

Carbonyl Carbon (-
CHO)

0 190 - 200 ppm Highly deshielded

carbon, characteristic
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of aldehydes.[13][14]

[15]
Alkene Carbons 0 ~114 ppm (=CHz2) sp2 hybridized
(C=C) and ~139 ppm (=CH-)  carbons.
The peak
Mass Spec Molecular lon (M) m/z 154 corresponding to the

intact molecule.

Expect loss of H (M-
1), CHO (M-29), and

characteristic
a-cleavage,
] fragments from
Fragmentation McLafferty
cleavage at the
rearrangement

carbonyl group and
along the alkyl chain.
[13][16]

Synthesis and Experimental Protocols

9-Decenal is not typically synthesized directly but is prepared via the oxidation of its
corresponding primary alcohol, 9-decen-1-ol. The synthesis of 9-decen-1-ol itself can be
achieved from undecylenic acid.[17] This section provides detailed protocols for the mild
oxidation of 9-decen-1-ol to yield 9-Decenal, a method that prevents over-oxidation to the
carboxylic acid.
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Method A: Swern Oxidation
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Fig 2. Experimental workflow for the synthesis of 9-Decenal from 9-decen-1-ol.

Method A: Swern Oxidation

The Swern oxidation is a mild and efficient method that uses dimethyl sulfoxide (DMSO)
activated by oxalyl chloride, followed by quenching with a hindered base like triethylamine.[1][3]

[51[6]
Experimental Protocol:

o Apparatus Setup: A flame-dried, three-neck round-bottom flask equipped with a magnetic
stirrer, a dropping funnel, a nitrogen inlet, and a thermometer is assembled.

o Activation of DMSO: The flask is charged with anhydrous dichloromethane (CHzClz) and
cooled to -78 °C using a dry ice/acetone bath. Oxalyl chloride (1.1 equivalents) is added,
followed by the dropwise addition of a solution of anhydrous DMSO (2.2 equivalents) in
CH2Clz, ensuring the internal temperature remains below -60 °C. The resulting mixture is
stirred for 15 minutes.[18]

 Alcohol Addition: A solution of 9-decen-1-ol (1.0 equivalent) in anhydrous CHzClz is added
dropwise to the activated DMSO solution, maintaining the temperature below -60 °C. The
reaction is stirred for an additional 30-45 minutes at this temperature.[18]
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Base Quenching: Triethylamine (5.0 equivalents) is added dropwise to the flask. After the
addition is complete, the cooling bath is removed, and the reaction mixture is allowed to
warm to room temperature and stirred for 1 hour.[18]

Workup and Extraction: The reaction is quenched by the addition of water. The mixture is
transferred to a separatory funnel, and the organic layer is separated. The aqueous layer is
extracted twice with CH2Clz>. The combined organic layers are washed sequentially with
dilute HCI, saturated NaHCOs solution, and brine.

Purification: The organic layer is dried over anhydrous MgSOu4, filtered, and the solvent is
removed under reduced pressure. The crude product is purified by silica gel column
chromatography using a hexane/ethyl acetate gradient to yield pure 9-Decenal.

Method B: Pyridinium Chlorochromate (PCC) Oxidation

PCC is a stable and commercially available reagent that provides a straightforward method for

oxidizing primary alcohols to aldehydes.[2][4][7][19]

Experimental Protocol:

Apparatus Setup: A round-bottom flask is equipped with a magnetic stirrer.

Reaction Mixture: The flask is charged with a suspension of pyridinium chlorochromate
(PCC, 1.5 equivalents) and an equal weight of silica gel in anhydrous dichloromethane
(CH2CI2).[18]

Alcohol Addition: A solution of 9-decen-1-ol (1.0 equivalent) in anhydrous CH2Cl: is added
dropwise to the vigorously stirred suspension at room temperature.[18] The reaction is
monitored by thin-layer chromatography (TLC) until the starting material is consumed
(typically 2-4 hours).

Workup and Filtration: Upon completion, the reaction mixture is diluted with diethyl ether and
filtered through a pad of Celite or silica gel to remove the chromium byproducts. The filter
cake is washed thoroughly with additional diethyl ether.

Purification: The combined filtrate is concentrated under reduced pressure. The resulting
crude product is then purified by silica gel column chromatography using a hexane/ethyl
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acetate gradient to afford pure 9-Decenal.

Biological Role and Applications

9-Decenal's primary application is in the fragrance and flavor industries, where it imparts fresh,
aldehydic, and citrus notes to perfumes, cosmetics, and food products.[3][5] It is valued for its

ability to add a bright top note to fragrance compositions.[5]

In the context of drug development and diagnostics, 9-Decenal serves as a synthetic
intermediate. It is a precursor in the synthesis of 2-Hydroxydecanedioic Acid, a biomarker used
to detect peroxisomal disorders like Zellweger syndrome in children's urine.

Multi-step
9-Decenal Synthesis

serves as used to detect Peroxisomal Disorders

2-Hydroxydecanedioic Acid Biomarker (e.g., Zellweger Syndrome)

(Intermediate)

Click to download full resolution via product page
Fig 3. Logical pathway showing the application of 9-Decenal as a synthetic intermediate.

Safety and Handling

9-Decenal is classified as a skin irritant.[7] Proper safety precautions are required for its

handling and storage.

Table 4: Safety and Handling Guidelines

© 2025 BenchChem. All rights reserved. 9/12 Tech Support


https://www.benchchem.com/product/b1583488?utm_src=pdf-body
https://www.benchchem.com/product/b1583488?utm_src=pdf-body
https://en.wikipedia.org/wiki/Swern_oxidation
https://www.masterorganicchemistry.com/reaction-guide/swern-oxidation-of-alcohols-to-aldehydes-and-ketones/
https://www.masterorganicchemistry.com/reaction-guide/swern-oxidation-of-alcohols-to-aldehydes-and-ketones/
https://www.benchchem.com/product/b1583488?utm_src=pdf-body
https://www.benchchem.com/product/b1583488?utm_src=pdf-body-img
https://www.benchchem.com/product/b1583488?utm_src=pdf-body
https://www.benchchem.com/product/b1583488?utm_src=pdf-body
https://www.masterorganicchemistry.com/2011/09/09/reagent-friday-pcc-pyridinium-chlorochromate/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583488?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Aspect Recommendation Reference(s)

Wear chemical-resistant
) ) gloves, safety goggles, and a
Personal Protective Equipment ) [5][19]
lab coat. Handle in a well-

ventilated area or fume hood.

Avoid contact with skin and
Handling eyes. Avoid inhalation of [7][20]

vapors.

Store in a cool, dry place in
tightly sealed containers.
Protect from heat, light, and
Storage o [31[7]
oxidizing agents. Store under
an inert atmosphere (e.g.,

nitrogen).

] Flammable liquid. Keep away
Fire Safety o [20]
from sources of ignition.

Absorb with inert material and
Spills dispose of in accordance with

local regulations.

Conclusion

9-Decenal is a versatile unsaturated aldehyde with significant applications in the flavor and
fragrance industries. Its chemical structure, defined by a ten-carbon backbone with terminal
aldehyde and alkene groups, dictates its distinct physicochemical and spectroscopic
properties. The synthesis of 9-Decenal is reliably achieved through the mild oxidation of 9-
decen-1-ol, for which standard organic chemistry protocols such as the Swern and PCC
oxidations are highly effective. Beyond its sensory applications, its utility as a chemical
intermediate highlights its relevance in the broader field of chemical and biomedical research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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